Cas no 1682647-35-3 (tert-butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate)

Technical Introduction: tert-Butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate is a chiral spirocyclic compound featuring a rigid bicyclic framework, which enhances stereochemical stability in synthetic applications. The tert-butyloxycarbonyl (Boc) protecting group ensures selective amine protection, facilitating controlled deprotection under mild acidic conditions. Its unique spiro[3.3]heptane core offers steric constraint, advantageous for modulating conformational flexibility in medicinal chemistry and peptide mimetics. The defined (1R,4s,6R) stereochemistry ensures high enantiopurity, critical for asymmetric synthesis. This intermediate is valued for its synthetic versatility in constructing complex pharmacophores, particularly in drug discovery targeting CNS and protease inhibitors. Storage under inert conditions is recommended to preserve stability.
tert-butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate structure
1682647-35-3 structure
Product Name:tert-butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate
CAS No:1682647-35-3
MF:C12H22N2O2
MW:226.32
CID:5290366
Update Time:2026-03-10

tert-butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl ((1R,4r,6S)-6-aminospiro[3.3]heptan-1-yl)carbamate
    • tert-butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-4-5-12(9)6-8(13)7-12/h8-9H,4-7,13H2,1-3H3,(H,14,15)/t8?,9-,12?/m1/s1
    • InChI Key: YQXBVCBCBXDETB-NBBOBHDQSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@H]1C2(CC(N)C2)CC1

tert-butyl N-[(1R,4s,6R)-2-aminospiro[3.3]heptan-7-yl]carbamate Pricemore >>

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